Cas no 2228721-49-9 (1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid)

1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid is a cyclohexane-based carboxylic acid derivative featuring a hydroxyl-substituted tertiary butyl group. This compound exhibits structural versatility, making it valuable as an intermediate in organic synthesis, particularly in the preparation of complex molecules for pharmaceuticals and specialty chemicals. The presence of both carboxylic acid and hydroxyl functionalities allows for selective derivatization, enabling applications in esterification, amidation, and other functional group transformations. Its sterically hindered structure may contribute to enhanced stability in certain reaction conditions. The compound's well-defined molecular architecture supports precise modifications, facilitating its use in targeted synthetic routes. Proper handling and storage are recommended to maintain its chemical integrity.
1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid structure
2228721-49-9 structure
Product Name:1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
CAS No:2228721-49-9
MF:C11H20O3
MW:200.274703979492
CID:5791480
PubChem ID:165884366
Update Time:2025-06-10

1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-2000415
    • 2228721-49-9
    • 1-(1-hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
    • 1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
    • Inchi: 1S/C11H20O3/c1-10(2,8-12)11(9(13)14)6-4-3-5-7-11/h12H,3-8H2,1-2H3,(H,13,14)
    • InChI Key: KABJDEFKDUPBIX-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)C1(C(=O)O)CCCCC1

Computed Properties

  • Exact Mass: 200.14124450g/mol
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 57.5Ų

1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2000415-1g
1-(1-hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
2228721-49-9
1g
$1070.0 2023-09-16
Enamine
EN300-2000415-5g
1-(1-hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
2228721-49-9
5g
$3105.0 2023-09-16
Enamine
EN300-2000415-10g
1-(1-hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
2228721-49-9
10g
$4606.0 2023-09-16
Enamine
EN300-2000415-0.05g
1-(1-hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
2228721-49-9
0.05g
$900.0 2023-09-16
Enamine
EN300-2000415-0.1g
1-(1-hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
2228721-49-9
0.1g
$943.0 2023-09-16
Enamine
EN300-2000415-0.25g
1-(1-hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
2228721-49-9
0.25g
$985.0 2023-09-16
Enamine
EN300-2000415-0.5g
1-(1-hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
2228721-49-9
0.5g
$1027.0 2023-09-16
Enamine
EN300-2000415-1.0g
1-(1-hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
2228721-49-9
1g
$1070.0 2023-05-26
Enamine
EN300-2000415-2.5g
1-(1-hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
2228721-49-9
2.5g
$2100.0 2023-09-16
Enamine
EN300-2000415-5.0g
1-(1-hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid
2228721-49-9
5g
$3105.0 2023-05-26

Additional information on 1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid

Research Briefing on 1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic Acid (CAS: 2228721-49-9)

The compound 1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid (CAS: 2228721-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and hydroxyl-substituted isopropyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for this compound, highlighting its efficient production via a multi-step process involving cyclohexane carboxylation followed by hydroxylation. The study emphasized the compound's high yield and purity, making it a viable candidate for large-scale pharmaceutical applications. Additionally, the compound's stability under physiological conditions was noted, which is crucial for its potential use in drug formulations.

Pharmacological investigations have revealed that 1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid exhibits notable anti-inflammatory and analgesic properties. A preclinical trial demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with a selectivity ratio comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a safer alternative to traditional NSAIDs, with reduced gastrointestinal side effects.

Further research has explored the compound's role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported its neuroprotective effects in vitro, where it significantly reduced oxidative stress and apoptosis in neuronal cells. The study proposed that the compound's mechanism of action involves the modulation of mitochondrial function and the activation of antioxidant pathways, positioning it as a promising candidate for Alzheimer's disease therapy.

In conclusion, 1-(1-Hydroxy-2-methylpropan-2-yl)cyclohexane-1-carboxylic acid (CAS: 2228721-49-9) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Ongoing research is expected to further elucidate its mechanisms and expand its applications in drug development. Future studies should focus on clinical trials to validate its efficacy and safety in humans.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent